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Compound of Interest

Compound Name: Diisopropyl disulfide

Cat. No.: B147089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Diisopropyl disulfide, a volatile organosulfur compound, is recognized for its distinct aroma

and has been identified in various natural sources. Beyond its role as a flavoring agent, this

compound has garnered scientific interest for its potential biological activities, including

antioxidant and anticancer properties. This technical guide provides a comprehensive overview

of the chemical and physical properties of diisopropyl disulfide, its synthesis and analysis,

metabolic pathways, and associated hazards. Detailed experimental protocols and quantitative

data are presented to support researchers, scientists, and drug development professionals in

their work with this compound.

Chemical and Physical Properties
Diisopropyl disulfide is a flammable, colorless to pale yellow liquid with a characteristic

strong, sulfurous odor.[1][2][3] It is sparingly soluble in water but soluble in organic solvents

such as alcohols and oils.[2][4]

Table 1: Physical and Chemical Properties of Diisopropyl Disulfide
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Property Value Reference(s)

IUPAC Name
2-(propan-2-

yldisulfanyl)propane
[2][5]

Synonyms
Isopropyl disulfide, Disulfide,

bis(1-methylethyl)
[2][6]

CAS Number 4253-89-8 [1][2]

Molecular Formula C₆H₁₄S₂ [2][7]

Molecular Weight 150.31 g/mol [2][7][8]

Appearance
Colorless to light orange to

yellow clear liquid
[1][2]

Odor
Sulfurous, oniony, meaty,

cabbage-like
[2][6]

Boiling Point 175-177 °C at 760 mmHg [2][3][8]

Melting Point -69 °C [2][7][8]

Density 0.943 g/mL at 25 °C [3][8]

Vapor Density 5.18 [3]

Vapor Pressure 1.4 ± 0.3 mmHg at 25°C [9]

Flash Point 18 °C (64.4 °F) [1][3]

Refractive Index (n²⁰/D) 1.4906 [10]

Solubility
Very slightly soluble in water;

soluble in alcohols and oils.
[2][4][11]

logP 3.53 [9][12]

Synthesis and Analysis
Synthesis
The synthesis of symmetrical disulfides like diisopropyl disulfide can be achieved through

several methods, most commonly via the oxidation of the corresponding thiol (isopropyl
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mercaptan) or by the reaction of an isopropyl halide with a disulfide source.

Experimental Protocol: Synthesis via Oxidation of Isopropyl Mercaptan (General Procedure)

This protocol is adapted from general methods for the synthesis of symmetrical disulfides.

Materials: Isopropyl mercaptan, iodine, an organic solvent (e.g., ethanol or

dichloromethane), and a mild base (e.g., triethylamine).

Procedure:

Dissolve isopropyl mercaptan in the chosen organic solvent in a round-bottom flask

equipped with a magnetic stirrer.

Cool the solution in an ice bath.

Slowly add a solution of iodine in the same solvent dropwise to the stirred solution of the

thiol. The disappearance of the iodine color indicates the progress of the reaction.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 1-2 hours.

Monitor the reaction to completion using thin-layer chromatography (TLC) or gas

chromatography (GC).

Upon completion, wash the reaction mixture with an aqueous solution of sodium

thiosulfate to remove any unreacted iodine, followed by a brine wash.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate the solvent under reduced pressure.

Purify the crude diisopropyl disulfide by distillation.

A simplified workflow for the synthesis of diisopropyl disulfide.

Quantitative Analysis
Gas chromatography-mass spectrometry (GC-MS) is a highly effective technique for the

qualitative and quantitative analysis of volatile compounds like diisopropyl disulfide.
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Experimental Protocol: Quantitative Analysis by GC-MS

Sample Preparation (Headspace Solid-Phase Microextraction - HS-SPME):

Place a known amount of the sample (liquid or homogenized solid) into a headspace vial.

For solid samples, add a specific volume of deionized water.

Add sodium chloride to increase the ionic strength of the aqueous phase, which enhances

the partitioning of volatile analytes into the headspace.

Seal the vial and place it in a heating block at a controlled temperature (e.g., 60 °C) to

allow the analytes to equilibrate into the headspace.

Expose an SPME fiber to the headspace for a defined period to extract the volatile

compounds.

Inject the fiber into the GC-MS for thermal desorption and analysis.

GC-MS Parameters:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or equivalent).

Carrier Gas: Helium at a constant flow rate.

Injector Temperature: Typically 250 °C.

Oven Temperature Program: A temperature gradient is used to separate the compounds,

for example, starting at 40°C and ramping up to 250°C.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Full scan for qualitative analysis or Selected Ion Monitoring (SIM) for

quantitative analysis, focusing on characteristic ions of diisopropyl disulfide (e.g., m/z

150, 108, 43).
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Biological Activity and Metabolism
Diisopropyl disulfide has demonstrated various biological activities, including antioxidant and

anticancer effects, although much of the detailed mechanistic understanding is extrapolated

from studies on its structural analog, diallyl disulfide (DADS).

Metabolism
In vivo studies in rats have shown that orally administered diisopropyl disulfide undergoes

extensive first-pass metabolism, primarily in the liver. The metabolic pathway involves both

Phase I and Phase II enzymatic reactions.

Phase I Metabolism: Oxidation reactions catalyzed by cytochrome P450 (CYP) enzymes and

flavin-containing monooxygenases (FMO) lead to the formation of sulfoxides and sulfones.

Phase II Metabolism: The parent compound and its metabolites can be conjugated with

glutathione (GSH) in a reaction catalyzed by glutathione S-transferases (GSTs).
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Metabolic pathway of diisopropyl disulfide.

Hypothesized Signaling Pathways
Based on studies of the analogous compound diallyl disulfide, diisopropyl disulfide is

hypothesized to exert its biological effects through the modulation of key signaling pathways.

Keap1-Nrf2 Pathway: Organosulfur compounds are known to activate the Keap1-Nrf2

pathway, a master regulator of the cellular antioxidant response. This leads to the

transcription of antioxidant and phase II detoxification enzymes.
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PI3K/Akt Pathway: Inhibition of the PI3K/Akt pathway, which is crucial for cell survival and

proliferation, has been observed with diallyl disulfide and is a potential mechanism for the

pro-apoptotic effects of diisopropyl disulfide.
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Hypothesized signaling pathways modulated by diisopropyl disulfide.

Hazards and Safety
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Diisopropyl disulfide is a hazardous chemical that requires careful handling. It is highly

flammable and can cause skin and serious eye irritation.

Table 2: Hazard Information for Diisopropyl Disulfide
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Hazard GHS Classification
Precautionary
Statements

Reference(s)

Flammability
Flammable Liquid,

Category 2 (H225)

P210: Keep away

from heat/sparks/open

flames/hot surfaces.

No smoking. P233:

Keep container tightly

closed. P240:

Ground/bond

container and

receiving equipment.

P241: Use explosion-

proof

electrical/ventilating/lig

hting equipment.

P242: Use only non-

sparking tools. P243:

Take precautionary

measures against

static discharge.

[1][4]

Skin

Corrosion/Irritation

Skin Irritation,

Category 2 (H315)

P264: Wash skin

thoroughly after

handling. P280: Wear

protective gloves.

P302+P352: IF ON

SKIN: Wash with

plenty of water.

P332+P313: If skin

irritation occurs: Get

medical

advice/attention.

P362: Take off

contaminated clothing

and wash before

reuse.

[4]
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Serious Eye

Damage/Irritation

Eye Irritation,

Category 2A (H319)

P280: Wear eye

protection/face

protection.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. P337+P313: If

eye irritation persists:

Get medical

advice/attention.

[4]

Table 3: Toxicological Data for Diisopropyl Disulfide

Endpoint Species Route Value Reference

LD50 Rat Oral >1,960 mg/kg [2]

LD50 Rabbit Dermal >2,020 mg/kg [2]

LC50 Rat Inhalation (4h) >3 mg/L [2]

Handling and Storage
Handling: Use in a well-ventilated area or under a fume hood. Wear appropriate personal

protective equipment (PPE), including safety glasses with side-shields, chemical-resistant

gloves, and a lab coat. Avoid contact with skin, eyes, and clothing. Keep away from ignition

sources.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep in a

flammables area.

First Aid Measures
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical

attention if symptoms persist.

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing. Get medical attention if irritation develops and persists.

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Disposal
Dispose of contents/container in accordance with local, regional, national, and international

regulations. Chemical waste generators must determine whether a discarded chemical is

classified as a hazardous waste.

Handling & Storage First Aid Disposal
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Logical relationship of diisopropyl disulfide hazards and safety measures.

Conclusion
Diisopropyl disulfide is a versatile organosulfur compound with well-characterized chemical

and physical properties. While its primary application has been in the flavor and fragrance

industry, emerging research suggests a potential for this compound in the pharmaceutical and

drug development sectors due to its biological activities. A thorough understanding of its
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synthesis, analytical methods, metabolism, and, importantly, its hazards is crucial for

researchers and scientists working with this compound. The information and protocols provided

in this technical guide are intended to serve as a valuable resource to facilitate safe and

effective research and development involving diisopropyl disulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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